Cas no 392248-57-6 ((1,3-benzothiazol-2-yl)methyl 2-phenoxyacetate)

• Product Name: (1,3-benzothiazol-2-yl)methyl 2-phenoxyacetate
• CAS No: 392248-57-6
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 6174452
• PubChem ID: 5055342
• Update Time: 2025-06-30

(1,3-benzothiazol-2-yl)methyl 2-phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• (1,3-benzothiazol-2-yl)methyl 2-phenoxyacetate
• HMS1415J03
• AKOS017001269
• Oprea1_075199
• 392248-57-6
• SR-01000005709-1
• benzo[d]thiazol-2-ylmethyl 2-phenoxyacetate
• F0336-0311
• IDI1_009124
• SR-01000005709
• IFLab1_001257
• 1,3-benzothiazol-2-ylmethyl 2-phenoxyacetate

• Inchi： 1S/C16H13NO3S/c18-16(11-19-12-6-2-1-3-7-12)20-10-15-17-13-8-4-5-9-14(13)21-15/h1-9H,10-11H2
• InChI Key： MUJYRWJBDIBWNE-UHFFFAOYSA-N
• SMILES： S1C(COC(COC2C=CC=CC=2)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 299.06161445g/mol
• Monoisotopic Mass: 299.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (1,3-benzothiazol-2-yl)methyl 2-phenoxyacetate

Compound CAS No. 392248-57-6: (1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate

(1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate, also known by its CAS number 392248-57-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique electronic properties and potential for use in advanced materials such as semiconductors, sensors, and optoelectronic devices.

The molecular structure of (1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate consists of a benzothiazole ring system attached to a methyl group and a phenoxyacetate moiety. The benzothiazole ring is a fused bicyclic structure comprising a benzene ring and a thiazole ring, which contributes to the compound's aromaticity and stability. The phenoxyacetate group introduces additional functionality, enhancing the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of benzothiazole derivatives like (1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of novel semiconducting polymers, which exhibit improved charge transport properties compared to traditional materials. These polymers have potential applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices.

In addition to its role in materials science, (1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate has also been investigated for its potential in drug delivery systems. The compound's unique structure allows for the attachment of bioactive molecules, making it a promising candidate for targeted drug delivery applications. Recent research has focused on modifying the phenoxyacetate group to enhance biocompatibility and improve drug loading efficiency.

The synthesis of (1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have developed efficient synthetic routes that minimize reaction steps and maximize yield, making this compound more accessible for large-scale production.

From an environmental perspective, the stability and biodegradability of (1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate have been studied to assess its potential impact on ecosystems. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate.

In conclusion, (1,3-BenzoThiazol-2-Yl)Methyl 2-PhenoxyAcetate (CAS No. 392248-57-6) is a versatile compound with promising applications in materials science and drug delivery systems. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in these fields.